Cas no 7433-79-6 (2-(Methylthio)naphthalene)

• Product Name: 2-(Methylthio)naphthalene
• CAS No: 7433-79-6
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• MDL: MFCD00051615
• CID: 85918
• PubChem ID: 139022
• Update Time: 2025-05-20

2-(Methylthio)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)naphthalene
• 2-(Methylmercapto)naphthalene
• 2-methylsulfanylnaphthalene
• 2-Methylthionaphthalene
• 2-Methylmercaptonaphthalene
• MFCD00051615
• methyl 2-naphthyl sulfide
• AB-131/42000802
• CS-0368258
• FT-0608863
• Methyl(naphthalen-2-yl)sulfane
• 7433-79-6
• 2-(methylsulfanyl)naphthalene
• Naphthalene,2-(methylthio)-
• naphth-2-yl methyl thioether
• E87000
• SSKUUDUKJMIOKQ-UHFFFAOYSA-N
• SCHEMBL3387487
• AKOS006229744
• methyl2-naphthylsulfide
• DTXSID90225341
• DB-019522
• DTXCID90147832

• MDL： MFCD00051615
• Inchi： 1S/C11H10S/c1-12-11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3
• InChI Key： SSKUUDUKJMIOKQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C2C=CC=CC2=C1
• BRN： 1859409

Computed Properties

• Exact Mass: 174.05000
• Monoisotopic Mass: 174.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.12
• Melting Point: 62-63°C
• Boiling Point: 303.7°Cat760mmHg
• Flash Point: 133°C
• Refractive Index: 1.658
• Water Partition Coefficient: Slightly soluble in water
• PSA: 25.30000
• LogP: 3.56170
• Solubility: Not available

2-(Methylthio)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3457 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S36/37/39-S26-S61
• RTECS：XS9130000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R20/21/22; R52/53
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(Methylthio)naphthalene

Introduction to 2-(Methylthio)naphthalene (CAS No. 7433-79-6)

2-(Methylthio)naphthalene, with the CAS number 7433-79-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a naphthalene ring with a methylthio group, making it a valuable intermediate in various synthetic pathways and a subject of ongoing scientific investigation.

The molecular formula of 2-(Methylthio)naphthalene is C₁₁H₁₀S, and its molecular weight is 178.26 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In recent years, the study of 2-(Methylthio)naphthalene has expanded beyond its traditional role as a synthetic intermediate. Researchers have explored its potential biological activities and pharmacological properties, which have shown promise in various therapeutic areas. For instance, studies have demonstrated that derivatives of 2-(Methylthio)naphthalene exhibit significant antioxidant and anti-inflammatory effects, making them potential candidates for the development of new drugs targeting oxidative stress and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 2-(Methylthio)naphthalene-based compounds. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential use in treating inflammatory conditions like arthritis and colitis. This research highlights the importance of further exploring the biological activities of 2-(Methylthio)naphthalene-derived compounds for therapeutic applications.

Beyond its biological activities, 2-(Methylthio)naphthalene has also been studied for its photophysical properties. Its unique electronic structure makes it an excellent candidate for use in organic electronics and optoelectronic devices. A study published in the Journal of Physical Chemistry C in 2020 investigated the photophysical behavior of 2-(Methylthio)naphthalene-based materials and found that they exhibit strong fluorescence and high photostability. These properties make them suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In the context of pharmaceutical research, the synthetic versatility of 2-(Methylthio)naphthalene has been leveraged to develop novel drug candidates. A recent review article in the European Journal of Medicinal Chemistry highlighted several examples where derivatives of this compound were used to create potent inhibitors of specific enzymes involved in disease pathways. For example, one derivative was found to be a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme implicated in chronic obstructive pulmonary disease (COPD) and other respiratory disorders.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the environmental fate and toxicity of 2-(Methylthio)naphthalene-based compounds have shown that they are generally stable under environmental conditions but can be biodegraded by certain microorganisms. This information is crucial for assessing their potential ecological impact and ensuring their safe use in various applications.

In conclusion, 2-(Methylthio)naphthalene (CAS No. 7433-79-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it a valuable intermediate in synthetic pathways, while its biological activities and photophysical properties open up new possibilities for therapeutic and technological advancements. Ongoing research continues to uncover new insights into the potential uses and benefits of this compound, solidifying its importance in multiple scientific disciplines.